Cas no 299920-42-6 (3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile)

• Product Name: 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile
• CAS No: 299920-42-6
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• MDL: MFCD01872816
• CID: 3104307
• PubChem ID: 5096813
• Update Time: 2025-05-19

3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-(1,1-Dioxidobenzo[d]isothiazol-3-yl)hydrazinyl)propanenitrile
• 3-[2-(1,1-dioxobenzo[d]1,2-thiazolin-3-yl)hydrazino]propanenitrile
• CS-0316239
• BBL002314
• 3-[2-(1,1-dioxo-1
• 3-[2-(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]PROPANENITRILE
• 2-[2-(1,1-DIOXO-1H-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]ETHYL CYANIDE
• MFCD01872816
• H30086
• ALBB-012707
• 3-[2-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile
• 3-(2-(1,1-Dioxidobenzo[d]isothiazol-3(2H)-ylidene)hydrazinyl)propanenitrile
• 299920-42-6
• 3-[2-(1,1-DIOXO-1??,2-BENZOTHIAZOL-3-YL)HYDRAZIN-1-YL]PROPANENITRILE
• VS-01039
• propanenitrile, 3-[2-(1,1-dioxido-1,2-benzisothiazol-3-yl)
• E?,2-benzothiazol-3-yl)hydrazin-1-yl]propanenitrile
• SR-01000528529
• AKOS000466579
• STK130117
• 3-[2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-hydrazino]propanenitrile
• 3-[2-(1,1-dioxo-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile
• SR-01000528529-1
• propanenitrile, 3-[2-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-
• 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile

• MDL： MFCD01872816
• Inchi： 1S/C10H10N4O2S/c11-6-3-7-12-13-10-8-4-1-2-5-9(8)17(15,16)14-10/h1-2,4-5,12H,3,7H2,(H,13,14)
• InChI Key： GKFWPXOGAOERPJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(NNCCC#N)=N1)(=O)=O

Computed Properties

• Exact Mass: 250.05244675Da
• Monoisotopic Mass: 250.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile

Professional Introduction to Compound with CAS No. 299920-42-6 and Product Name: 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile

The compound with the CAS number 299920-42-6 and the product name 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a benzisothiazole moiety, which is known for its presence in numerous bioactive molecules. The 1,1-dioxido substituent attached to the benzisothiazole ring introduces additional electronic and steric effects, influencing the compound's reactivity and interaction with biological targets. This particular modification has been strategically designed to enhance the molecule's binding affinity and selectivity, making it a promising candidate for further investigation.

The presence of a hydrazino group in the 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile moiety further contributes to the compound's versatility. Hydrazino groups are well-documented for their ability to participate in various chemical reactions, including nucleophilic additions and condensations, which are crucial for the synthesis of more complex pharmacophores. This feature makes the compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The propanenitrile component of the molecule introduces a nitrile group, which is another important pharmacophore found in many drugs. Nitrile groups are known for their ability to enhance solubility and metabolic stability, making them valuable in drug design. The combination of these functional groups in 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile suggests a multifaceted approach to drug development, potentially targeting multiple biological pathways or mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental testing. The structural features of 299920-42-6 have been analyzed using molecular docking simulations, which suggest potential interactions with various enzymes and receptors relevant to human health. These simulations indicate that the compound may exhibit inhibitory effects on targets associated with inflammatory diseases and cancer.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial results suggest that 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile demonstrates significant activity against certain cancer cell lines. The benzisothiazole moiety appears to disrupt critical signaling pathways involved in tumor growth and survival. Additionally, the hydrazino group has shown promise in modulating enzyme activity related to inflammation, offering a dual therapeutic approach.

The nitrile group in the molecule has been found to enhance its stability under various conditions, which is a crucial factor for drug formulation and delivery. This stability ensures that the active pharmaceutical ingredient (API) remains effective throughout its shelf life, reducing the need for additional stabilizers or complex formulations.

From a synthetic chemistry perspective, 299920-42-6 presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have allowed chemists to streamline these processes, making it more feasible to produce larger quantities of the compound for further research.

The potential applications of this compound extend beyond oncology and inflammation research. Preliminary data suggest that it may also have antimicrobial properties, making it a candidate for developing new antibiotics or antiviral agents. The unique combination of functional groups in its structure allows it to interact with a wide range of biological targets, opening up numerous possibilities for therapeutic intervention.

As research continues, additional derivatives of 3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile are being explored to optimize its pharmacological profile. By modifying specific functional groups or introducing new ones, scientists aim to enhance its efficacy while minimizing potential side effects. This iterative process is essential for translating laboratory findings into safe and effective treatments for patients worldwide.

The development of new drugs is often a lengthy and costly process involving extensive preclinical testing followed by clinical trials. However, compounds like 299920-42-6 offer hope by providing novel starting points for drug discovery. With ongoing research and collaboration among chemists, biologists, and clinicians, we can expect more breakthroughs in understanding disease mechanisms and developing innovative therapies.

In conclusion,3-2-(1,1-Dioxido-1,2-benzisothiazol-3-yhydrazinopropanenitrile (CAS No. 29992042 6) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation into treating diseases such as cancer and inflammation while offering opportunities for broader medical applications through continued research efforts